Cas no 116632-62-3 (7-Quinolinamine,8-methyl-)
7-Quinolinamine,8-methyl- structure
Product Name:7-Quinolinamine,8-methyl-
CAS No:116632-62-3
MF:C10H10N2
MW:158.199801921844
CID:132581
PubChem ID:14115670
Update Time:2025-04-19
7-Quinolinamine,8-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 7-Quinolinamine,8-methyl-
- 8-methyl-7-Quinolinamine
- 1,6-Naphthalenedisulfonic acid, 7-amino-8-hydroxy-
- 2-Amino-naphthol-(1)-disulfonsaeure-(3.8)
- 7-amino-8-hydroxy-naphthalene-1,6-disulfonic acid
- 7-Amino-8-hydroxy-naphthalin-1,6-disulfonsaeure
- 7-Amino-8-methylchinolin
- 7-amino-8-methylquinoline
- 7-amino-8-methyl-quinoline
- 8-Methyl-[7]chinolylamin
- 8-methyl-[7]quinolylamine
- CTK2A9537
- 7-Quinolinamine,8-methyl-(9CI)
- VPZHWWCRHGQAJC-UHFFFAOYSA-N
- 7-Quinolinamine, 8-methyl-
- 116632-62-3
- FT-0703867
- SCHEMBL3070366
- 8-METHYLQUINOLIN-7-AMINE
- AKOS000130228
-
- Inchi: 1S/C10H10N2/c1-7-9(11)5-4-8-3-2-6-12-10(7)8/h2-6H,11H2,1H3
- InChI Key: VPZHWWCRHGQAJC-UHFFFAOYSA-N
- SMILES: N1C=CC=C2C=CC(=C(C)C=12)N
Computed Properties
- Exact Mass: 158.0845
- Monoisotopic Mass: 158.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.169±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 134-136 ºC
- Solubility: Very slightly soluble (0.74 g/l) (25 º C),
- PSA: 38.91
7-Quinolinamine,8-methyl- Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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